Cas no 1696801-18-9 (1-(5-hydroxyquinolin-8-yl)butan-1-one)
1-(5-hydroxyquinolin-8-yl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-hydroxyquinolin-8-yl)butan-1-one
- 1696801-18-9
- EN300-1276607
-
- Inchi: 1S/C13H13NO2/c1-2-4-11(15)10-6-7-12(16)9-5-3-8-14-13(9)10/h3,5-8,16H,2,4H2,1H3
- InChI Key: DJOLDUMUUNCSMX-UHFFFAOYSA-N
- SMILES: O=C(CCC)C1=CC=C(C2=CC=CN=C12)O
Computed Properties
- Exact Mass: 215.094628657g/mol
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 50.2Ų
1-(5-hydroxyquinolin-8-yl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276607-1.0g |
1-(5-hydroxyquinolin-8-yl)butan-1-one |
1696801-18-9 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1276607-50mg |
1-(5-hydroxyquinolin-8-yl)butan-1-one |
1696801-18-9 | 50mg |
$587.0 | 2023-10-01 | ||
| Enamine | EN300-1276607-100mg |
1-(5-hydroxyquinolin-8-yl)butan-1-one |
1696801-18-9 | 100mg |
$615.0 | 2023-10-01 | ||
| Enamine | EN300-1276607-250mg |
1-(5-hydroxyquinolin-8-yl)butan-1-one |
1696801-18-9 | 250mg |
$642.0 | 2023-10-01 | ||
| Enamine | EN300-1276607-500mg |
1-(5-hydroxyquinolin-8-yl)butan-1-one |
1696801-18-9 | 500mg |
$671.0 | 2023-10-01 | ||
| Enamine | EN300-1276607-1000mg |
1-(5-hydroxyquinolin-8-yl)butan-1-one |
1696801-18-9 | 1000mg |
$699.0 | 2023-10-01 | ||
| Enamine | EN300-1276607-2500mg |
1-(5-hydroxyquinolin-8-yl)butan-1-one |
1696801-18-9 | 2500mg |
$1370.0 | 2023-10-01 | ||
| Enamine | EN300-1276607-5000mg |
1-(5-hydroxyquinolin-8-yl)butan-1-one |
1696801-18-9 | 5000mg |
$2028.0 | 2023-10-01 | ||
| Enamine | EN300-1276607-10000mg |
1-(5-hydroxyquinolin-8-yl)butan-1-one |
1696801-18-9 | 10000mg |
$3007.0 | 2023-10-01 |
1-(5-hydroxyquinolin-8-yl)butan-1-one Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 1-(5-hydroxyquinolin-8-yl)butan-1-one
Recent Advances in the Study of 1-(5-hydroxyquinolin-8-yl)butan-1-one (CAS: 1696801-18-9): A Comprehensive Research Brief
1-(5-hydroxyquinolin-8-yl)butan-1-one (CAS: 1696801-18-9) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of anti-inflammatory and anticancer properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a lead molecule for drug development.
The synthesis of 1-(5-hydroxyquinolin-8-yl)butan-1-one has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based catalysts, which achieved a yield of over 85%. This advancement is critical for scaling up production for preclinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, revealing promising results for its potential use in oral formulations.
In terms of biological activity, 1-(5-hydroxyquinolin-8-yl)butan-1-one has demonstrated potent inhibitory effects on key inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
Furthermore, the anticancer properties of 1-(5-hydroxyquinolin-8-yl)butan-1-one have been explored in several recent studies. Research published in Cancer Research (2023) indicated that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by modulating the PI3K/AKT signaling pathway. These results position the compound as a promising candidate for further development in oncology.
In conclusion, 1-(5-hydroxyquinolin-8-yl)butan-1-one (CAS: 1696801-18-9) represents a versatile molecule with significant potential in both anti-inflammatory and anticancer applications. Continued research into its mechanism of action and pharmacokinetic properties will be essential for advancing its development as a therapeutic agent. Future studies should focus on in vivo efficacy and safety profiles to facilitate its transition into clinical trials.
1696801-18-9 (1-(5-hydroxyquinolin-8-yl)butan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)